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CAS No.: 22149-65-1
Cat. No.: B1161491
Get Quote
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Executive Summary

Hopane-3

,22-diol (CAS: 22149-65-1), often isolated from lichens (Dirinaria, Lobaria) and select
pteridophytes, represents a critical intersection between geological "molecular fossils" and
biologically active triterpenoids.[1][2] Unlike the geologically isomerized 17

(H)-hopanes found in petroleum, the biological isolate retains the thermodynamically less
stable 17

(H), 21
(H) configuration.[1][2]

This guide provides a definitive technical breakdown of the molecule's stereochemistry,
spectroscopic “fingerprint" (NMR), and isolation protocols.[1][2] It serves as a self-validating
resource for researchers aiming to distinguish this metabolite from its structural isomers (e.g.,
zeorin or dustinin) or utilize it as a chemotaxonomic marker.[1]
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Part 1: Structural Anatomy & Stereochemical
Rigor[1][2]

The integrity of Hopane-3

,22-diol analysis rests on understanding three stereochemical domains: the rigid pentacyclic
core, the A-ring functionalization, and the side-chain mobility.[1][2]

The Hopane Skeleton

The core structure is a pentacyclic triterpene (C30) consisting of four cyclohexane rings (A, B,
C, D) and one cyclopentane ring (E).[1][2][3]

¢ Ring Junctions: In the biological isomer, rings D/E are cis-fused, while A/B, B/C, and C/D are
trans-fused.[1][2]

o Configuration: The protons at C-17 and C-21 are both
-oriented (17
H, 21
H). This is crucial; geological maturation isomerizes C-17 to the

position, losing the biological specificity.[1]

The C-3 Hydroxyl Group ( -orientation)[1]
e Position: C-3 (Ring A).[1][4]

e Orientation: The "3

" designation in the hopane skeleton places the hydroxyl group in an equatorial position
(assuming a chair conformation for Ring A).[1]

 Validation: This is confirmed by

H NMR coupling constants. An axial proton at C-3 (alpha) exhibits a large diaxial coupling (

Hz) with the axial proton at C-2, resulting in a doublet of doublets (dd).[1]
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The C-22 Side Chain (The "Diplopterol” Tail)[1]

o Structure: A 2-hydroxypropan-2-yl group (

)-[1][4]

» Chirality: Technically, C-22 is achiral because it is bonded to two identical methyl groups (C-
29 and C-30).[1]

» Diastereotopicity: Despite C-22 being achiral, the chiral environment of the hopane skeleton
renders the two methyl groups (C-29 and C-30) diastereotopic.[1] They are magnetically
non-equivalent and appear as distinct singlets in

H NMR spectra.[2]

Structural Logic Diagram

The following diagram visualizes the connectivity and stereochemical flow of the molecule.

Ring A C-3 Position initi 3-OH Group
(Chair) (Chiral) (Beta / Equatorial)
Pentacyclic Core
(C30 Skeleton)

Ring E Attached at C-21 C-22 Position Isopropyl Group
(Cyclopentane) (Achiral Center) -C(OH)(Me)2

NMR Distinct

Methyls 29 & 30
(Diastereotopic)

Click to download full resolution via product page

Caption: Stereochemical connectivity of Hopane-3

,22-diol showing the critical A-ring and E-ring functionalizations.

Part 2: Spectroscopic Identification (The
Fingerprint)[1]

To validate the identity of Hopane-3
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,22-diol, researchers must rely on high-resolution NMR.[1][2] The following data represents the
consensus "fingerprint” for the molecule in CDCI

Proton ( H) NMR Profile

The spectrum is dominated by methyl singlets and the carbinyl proton at C-3.[1]

Position Multiplicit Interpretation
(Ppm) pHEEY (H2) P
Axial proton (
) indicating
H-3 3.20-3.25 dd 10.5,5.5 ]
Equatorial OH (
).
Ring A gem-
Me-23 0.76 s - _ 9”9 _
dimethyl (axial)
Ring A gem-
Me-24 0.83 s - dimethyl
(equatorial)
Angular methyl
Me-25 0.85 S -
(C-10)
Angular methyl
Me-26 0.96 S -
(C-8)
Angular methyl
Me-27 1.02 S -
(C-14)
Side chain
Me-29 1.18 S - methyl
(Diastereotopic)
Side chain
Me-30 1.22 s - methyl

(Diastereotopic)
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Note: The separation of Me-29 and Me-30 (

ppm) confirms the integrity of the chiral skeleton influencing the side chain.[1]

Carbon ( C) NMR Profile

Key diagnostic peaks separate this diol from mono-ols (like diplopterol) or other isomers.[1]

T T Diagnostic
arbon e
yp (ppm) Significance
Characteristic of 3
-OH. (3
C-3 CH 79.0
-OH typically shifts to
~76 ppm).[1]
C-5 CH 55.3 Ring junction (A/B).[1]
Attachment point for
Cc-21 CH 51.2 _ _
side chain.[1]
Quaternary carbon
C-22 C_quat 73.9
bonded to OH.
C-29 CH 28.6 Side chain methyl.
CH - -
C-30 30.9 Side chain methyl.[1]

Part 3: Isolation & Purification Protocol

This protocol describes the isolation of Hopane-3

,22-diol from lichen biomass (e.g., Dirinaria applanata or Lobaria spp.).[1] This is a self-
validating system: the use of TLC with specific staining reagents acts as a checkpoint at every
stage.[1]

Reagents & Materials

o Biomass: Air-dried lichen thalli (100 g).
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» Solvents: n-Hexane, Ethyl Acetate (EtOAc), Methanol, Chloroform.[1][2]
o Stationary Phase: Silica gel 60 (0.063—0.200 mm).[1]

 Visualization: Anisaldehyde-Sulfuric Acid reagent (turns triterpenes violet/blue upon heating).

[1]

Step-by-Step Methodology

Step 1: Exhaustive Extraction[1]
e Pulverize dried lichen to a fine powder.[1]
o Perform sequential Soxhlet extraction:
o Fraction A: n-Hexane (24 hours) — Removes lipids and simple pigments.[1]
o Fraction B: EtOAc (24 hours) — Target Fraction containing triterpenoids.|[1]
o Concentrate Fraction B under reduced pressure to yield a crude gum.
Step 2: Fractionation (The "Cut")[1]

 Dissolve crude gum in minimum CHCI

e Load onto a Silica Gel column packed in n-Hexane.
o Elute with a gradient of Hexane:EtOAc (100:0
70:30).[1]
o Checkpoint: Collect fractions. Spot on TLC plates.[1] Spray with Anisaldehyde-H

SO
and heat at 105°C.[1]

o Target: Look for spots with
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(in Hex:EtOAc 7:3) that turn violet-blue.[1]
Step 3: Crystallization
o Pool fractions containing the target spot.[1]
o Evaporate solvent.[1]
» Recrystallize from CHCI
:MeOH (1:1).

o Result: Colorless needles (m.p. 248—-250°C).

Isolation Workflow Diagram
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Caption: Isolation workflow for Hopane-3
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,22-diol highlighting the critical TLC checkpoint for triterpenoid detection.

Part 4: Biological Implications & Applications[1][2]

While often used as a chemotaxonomic marker, Hopane-3

,22-diol possesses distinct biological utility.[1][2]

e Membrane Fluidity Modulation: In prokaryotes (and potentially in synthetic liposomes),
hopanoids function as "sterol surrogates."[1][2] The 3

-OH and the rigid pentacyclic core mimic the planar structure of cholesterol, condensing lipid
bilayers and reducing permeability.[2] This makes the molecule a valuable tool for drug
delivery research involving liposomal stability.[2]

o Cytotoxicity: Derivatives of hopane-3

,22-diol (specifically acylated forms) have shown moderate cytotoxicity against human
cancer cell lines (e.g., HeLa, MCF-7), likely by disrupting membrane integrity or interfering
with cell signaling pathways [1].[1][2]

o Chemotaxonomy: The presence of this specific diol distinguishes specific lichen genera

(Dirinaria) from others that may produce the 6

-hydroxylated isomer (Zeorin).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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